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Compound of Interest

Compound Name: Procymidox-d5

Cat. No.: B15557640

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and analytical methodologies related to Procymidox-d5. This deuterated

analog of the dicarboximide fungicide Procymidone serves as a crucial internal standard for

quantitative analysis in various matrices.

Core Physical and Chemical Properties
Procymidox-d5 is the isotopically labeled version of Procymidone, containing five deuterium

atoms. While specific experimental data for the physical properties of the deuterated form are

not readily available in public literature, the properties are expected to be very similar to its non-

deuterated counterpart, Procymidone. The primary difference lies in the molecular weight due

to the presence of deuterium.

Table 1: Physical and Chemical Properties of Procymidox-d5 and Procymidone
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Property Procymidox-d5 Procymidone

Molecular Formula C₁₃H₆D₅Cl₂NO₂ C₁₃H₁₁Cl₂NO₂

Molecular Weight 289.17 g/mol [1] 284.14 g/mol

CAS Number
Not specified for d5,

Unlabeled: 32809-16-8
32809-16-8

Appearance
Assumed to be a colorless

crystalline solid
Colorless crystalline solid[2]

Melting Point Not available 164 - 167 °C[3]

Boiling Point Not available Decomposes above 360 °C[2]

Water Solubility Not available 2.4 mg/L at 20°C[2]

Log P (octanol-water) Not available 3.3[2]

Synonyms

3-(3,5-Dichlorophenyl)-1,5-

dimethyl-3-

azabicyclo[3.1.0]hexane-2,4-

dione-d5

Sumilex, Dicyclidine,

Procymidox

Mechanism of Action: Dicarboximide Fungicides
Procymidone, and by extension Procymidox-d5, belongs to the dicarboximide class of

fungicides. Their mode of action involves the disruption of the osmotic signal transduction

pathway in fungi. This pathway is critical for fungi to adapt to changes in their osmotic

environment. Dicarboximides are thought to inhibit a histidine kinase involved in this signaling

cascade, leading to an accumulation of intracellular solutes and subsequent cell lysis.
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Proposed Signaling Pathway of Dicarboximide Fungicides
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Caption: Proposed mechanism of action for dicarboximide fungicides.

Experimental Protocols
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Synthesis of Procymidox-d5
A specific, detailed synthesis protocol for Procymidox-d5 is not readily available in peer-

reviewed literature. However, it can be synthesized by modifying the established synthesis of

Procymidone, incorporating deuterated starting materials. The general synthesis of

Procymidone involves the reaction of 1,2-dimethylcyclopropane-1,2-dicarboxylic acid with 3,5-

dichloroaniline.

A plausible route for the synthesis of Procymidox-d5 would involve the use of deuterated

precursors. For instance, deuterated methyl methacrylate could be used in the initial steps to

form the deuterated cyclopropane ring. General methods for deuterium labeling of organic

molecules often involve techniques such as acid- or base-catalyzed exchange with a deuterium

source (e.g., D₂O), or the use of deuterated reducing agents.
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Generalized Synthesis Workflow for Procymidox-d5
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Caption: A logical workflow for the synthesis of Procymidox-d5.
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Analytical Method for the Determination of Procymidone
Residues using Procymidox-d5 as an Internal Standard
This protocol describes a general method for the quantitative analysis of Procymidone in a food

matrix (e.g., fruits, vegetables) using gas chromatography-mass spectrometry (GC-MS) with

Procymidox-d5 as an internal standard.

1. Sample Preparation (QuEChERS Method)

Homogenization: Homogenize a representative sample of the food matrix.

Extraction:

Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add an appropriate amount of Procymidox-d5 internal standard solution.

Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g

sodium citrate dibasic sesquihydrate).

Shake vigorously for 1 minute.

Centrifuge at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer a 1 mL aliquot of the upper acetonitrile layer to a 2 mL microcentrifuge tube

containing a d-SPE cleanup mixture (e.g., 150 mg MgSO₄, 50 mg primary secondary

amine (PSA)).

Vortex for 30 seconds.

Centrifuge at high speed for 2 minutes.

Final Extract: The supernatant is ready for GC-MS analysis.
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2. GC-MS Analysis

Gas Chromatograph (GC) Conditions:

Column: A suitable capillary column for pesticide analysis (e.g., DB-5ms, 30 m x 0.25 mm

ID x 0.25 µm film thickness).

Injector: Splitless mode at 250-280 °C.

Oven Temperature Program: An optimized temperature gradient, for example, start at 70

°C, hold for 2 minutes, ramp to 280 °C at 10-25 °C/min, and hold for 5-10 minutes.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Ions to Monitor:

Procymidone: Quantifier ion (e.g., m/z 283) and qualifier ions (e.g., m/z 255, 96).

Procymidox-d5: Quantifier ion (e.g., m/z 288) and qualifier ions.

3. Quantification

A calibration curve is constructed by plotting the ratio of the peak area of the Procymidone

quantifier ion to the peak area of the Procymidox-d5 quantifier ion against the concentration

of Procymidone standards. The concentration of Procymidone in the sample is then

determined from this calibration curve.
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Experimental Workflow for Procymidone Residue Analysis
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Caption: Workflow for the analysis of Procymidone residues.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15557640/docs?utm_src=pdf-body-img#in-depth-technical-guide-to-procymidox-d5-properties-synthesis-and-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557640?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procymidox-d5 is an indispensable tool for the accurate quantification of the fungicide

Procymidone in various samples. This guide provides essential information on its properties,

mechanism of action, and detailed analytical protocols. While specific physical data for the

deuterated form remains limited, the data for Procymidone serves as a reliable reference. The

provided experimental workflows offer a solid foundation for researchers and scientists in the

fields of analytical chemistry, food safety, and environmental science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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